4,6-dimethyl-2-[(3-methylbenzyl)thio]nicotinonitrile

• IUPAC Name: 4,6-dimethyl-2-[(3-methylphenyl)methylsulfanyl]pyridine-3-carbonitrile
• InChI: InChI=1S/C16H16N2S/c1-11-5-4-6-14(7-11)10-19-16-15(9-17)12(2)8-13(3)18-16/h4-8H,10H2,1-3H3
• InChI Key: HWGRCNMKEHSDMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=C(C(=CC(=N2)C)C)C#N
• Molecular Formula: C16H16N2S
• Molecular Weight: 268.4 g/mol

Description

4,6-dimethyl-2-[(3-methylbenzyl)thio]nicotinonitrile is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is known for its unique chemical structure and properties, which make it an interesting target for synthesis and study.

Mechanism of Action

The mechanism of action of 4,6-dimethyl-2-[(3-methylbenzyl)thio]nicotinonitrile is not fully understood, but studies suggest that it may act through various pathways to exert its effects. One proposed mechanism of action is through the inhibition of certain enzymes involved in cancer cell growth and proliferation, while another proposed mechanism involves the modulation of certain cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects, including inhibition of cancer cell growth, modulation of inflammatory pathways, and antimicrobial activity. Additionally, this compound has been shown to be relatively non-toxic to normal cells, suggesting that it may have potential as a therapeutic agent with low side effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4,6-dimethyl-2-[(3-methylbenzyl)thio]nicotinonitrile in lab experiments is its unique chemical structure, which may allow for the development of novel therapeutic agents with improved efficacy and safety profiles. Additionally, this compound is relatively easy to synthesize and has been shown to be relatively non-toxic to normal cells, making it a promising target for further study. However, one limitation of this compound is its limited solubility in certain solvents, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 4,6-dimethyl-2-[(3-methylbenzyl)thio]nicotinonitrile. One potential area of study is the development of novel therapeutic agents based on this compound, which may have improved efficacy and safety profiles compared to existing treatments. Additionally, further study is needed to fully understand the mechanism of action of this compound and its potential applications in various fields. Finally, research is needed to optimize the synthesis and purification methods for this compound, which may allow for more efficient and cost-effective production.

Synthesis Methods

The synthesis of 4,6-dimethyl-2-[(3-methylbenzyl)thio]nicotinonitrile involves a multi-step process that requires careful attention to detail and precise control of reaction conditions. One of the most commonly used methods for synthesizing this compound is through the reaction of 3-methylbenzyl chloride with 4,6-dimethyl-2-pyridinethiol in the presence of a strong base such as potassium carbonate. This reaction produces the intermediate 4,6-dimethyl-2-(3-methylbenzylthio)pyridine, which is then converted to the final product through a series of reactions involving cyanogen bromide and sodium azide.

Scientific Research Applications

The unique chemical structure of 4,6-dimethyl-2-[(3-methylbenzyl)thio]nicotinonitrile makes it a promising target for scientific research in various fields. One of the most notable applications of this compound is in the field of medicinal chemistry, where it has been studied for its potential as a therapeutic agent for various diseases. Studies have shown that this compound exhibits promising activity against cancer cells, and may also have potential as an anti-inflammatory and antimicrobial agent.